Cas no 329921-68-8 (2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-bromophenyl)acetamide)

• Product Name: 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-bromophenyl)acetamide
• CAS No: 329921-68-8
• MF: C₁₀H₉BrN₄OS₂
• MW: 345.238657712936
• CID: 3083275
• PubChem ID: 673928
• Update Time: 2025-04-21

2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-bromophenyl)acetamide
• 329921-68-8
• SR-01000223082-1
• SR-01000223082
• STK214039
• 2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N~1~-(4-BROMOPHENYL)ACETAMIDE
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(4-bromophenyl)acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromophenyl)acetamide
• AG-205/32456039
• AKOS000204317

• Inchi： 1S/C10H9BrN4OS2/c11-6-1-3-7(4-2-6)13-8(16)5-17-10-15-14-9(12)18-10/h1-4H,5H2,(H2,12,14)(H,13,16)
• InChI Key： UGHQPVZOXAOMQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C(N)S1)=O

Computed Properties

• Exact Mass: 343.94012Da
• Monoisotopic Mass: 343.94012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų